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Compound of Interest

Compound Name: Methyl isovalerate

Cat. No.: B153894 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

Methyl isovalerate, a flammable liquid, requires careful handling and adherence to specific

disposal protocols to mitigate risks. This guide provides essential, step-by-step instructions for

its safe and compliant disposal.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are equipped with

appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant

gloves, and a lab coat.[1][2][3] Work should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to avoid the inhalation of vapors.[1][4]

Methyl isovalerate is a highly flammable liquid and vapor; therefore, all sources of ignition

such as open flames, sparks, and hot surfaces must be eliminated from the work area.[1][3][4]

[5][6] Use only non-sparking tools when handling containers of methyl isovalerate.[1][4][5]

Grounding and bonding of containers and receiving equipment are necessary to prevent static

discharge.[1][4][5]

In the event of a spill, immediately evacuate unnecessary personnel from the area.[4] For small

spills, absorb the liquid with inert materials such as sand, diatomaceous earth, or universal

binders.[2][4][6] Collect the contaminated material and place it in a suitable, sealed container

for disposal as hazardous waste.[2][4] Prevent the spill from entering sewers or public waters.

[2][4]
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Logistical and Operational Disposal Plan
The disposal of methyl isovalerate is regulated and must be carried out in accordance with

local, national, and institutional guidelines.[1][4] It is classified as a hazardous waste and

cannot be disposed of in regular trash or poured down the drain.[7][8] The primary method of

disposal is through an approved hazardous waste disposal plant.[1][3][4][5]

Step 1: Waste Collection and Containerization

Select an Appropriate Container: Use a designated, leak-proof container that is compatible

with methyl isovalerate. Plastic containers are often preferred over glass for hazardous

waste when chemical compatibility is not an issue.[7] The container must have a secure,

screw-on cap to prevent leaks.[9]

Segregate Waste: Do not mix methyl isovalerate with incompatible materials such as strong

acids, strong bases, or strong oxidizing agents.[4][5] Store waste containers segregated by

hazard class (e.g., flammables).[10]

Keep Containers Closed: Waste containers should remain closed at all times, except when

adding waste.[9][10]

Step 2: Labeling of Hazardous Waste

Proper labeling of waste containers is mandatory for compliance and safety. The label, often a

specific hazardous waste tag provided by your institution's Environmental Health and Safety

(EHS) department, must include the following information:[7]

The words "Hazardous Waste".[7]

The full chemical name: "Methyl Isovalerate". Avoid abbreviations or chemical formulas.[7]

The quantity of waste in the container.[7]

The date of waste generation.[7]

The location of origin (e.g., department, room number).[7]

The name and contact information of the principal investigator or responsible party.[7]
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Appropriate hazard pictograms (e.g., flammable liquid).[7]

Step 3: Storage of Hazardous Waste

Designated Storage Area: Store the labeled waste container in a designated hazardous

waste storage area within the laboratory.[9]

Secondary Containment: Place the waste container in a secondary containment bin or tray to

capture any potential leaks. The secondary container should be chemically compatible with

methyl isovalerate and have a capacity of at least 110% of the primary container's volume.

[9]

Storage Conditions: Store the waste in a cool, well-ventilated area away from heat sources

and direct sunlight.[1][4][5]

Step 4: Arranging for Disposal

Contact your institution's EHS or equivalent safety office to arrange for the collection and

disposal of the hazardous waste.[7] You may need to submit a hazardous waste pickup request

form, either online or as a hard copy.[7] Ensure that all required documentation is completed

accurately.

Quantitative Data Summary
Property Value Source

Flash Point 16 °C / 60.8 °F [1]

Boiling Point 115 - 117 °C / 239 - 242.6 °F [1]

Molecular Formula C₆H₁₂O₂

Molecular Weight 116.16 g/mol [3]

CAS Number 556-24-1 [1][2][3][5]
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Caption: Workflow for the proper disposal of methyl isovalerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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